Cas no 953045-50-6 (5-Benzyloxy-pyridin-2-ylamine hydrochloride)

• Product Name: 5-Benzyloxy-pyridin-2-ylamine hydrochloride
• CAS No: 953045-50-6
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD20278330
• CID: 4667082
• Update Time: 2025-06-09

5-Benzyloxy-pyridin-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(BENZYLOXY)PYRIDIN-2-AMINE HCL
• 5-(BENZYLOXY)PYRIDIN-2-AMINE HYDROCHLORIDE
• 5-Benzyloxy-pyridin-2-ylamine hydrochloride
• 5-phenylmethoxypyridin-2-amine

• MDL： MFCD20278330
• Inchi： 1S/C12H12N2O.ClH/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10;/h1-8H,9H2,(H2,13,14);1H
• InChI Key： YLMQLVOVIJXEPL-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(N)C=C1)CC1C=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 5-Benzyloxy-pyridin-2-ylamine hydrochloride

Recent Advances in the Study of 5-Benzyloxy-pyridin-2-ylamine hydrochloride (CAS: 953045-50-6)

5-Benzyloxy-pyridin-2-ylamine hydrochloride (CAS: 953045-50-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical research.

The compound has garnered attention due to its structural features, which make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have improved the efficiency of producing 5-Benzyloxy-pyridin-2-ylamine hydrochloride, with a focus on optimizing yield and purity. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy, reducing the environmental impact of its production while maintaining high standards of quality.

In terms of biological activity, preliminary studies suggest that derivatives of 5-Benzyloxy-pyridin-2-ylamine hydrochloride exhibit promising pharmacological properties. Research has highlighted its role in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. These findings open new avenues for the development of targeted therapies, especially in areas such as cancer treatment and autoimmune diseases.

Recent publications have also explored the compound's potential in drug delivery systems. Its physicochemical properties, including solubility and stability, make it a candidate for formulation into various dosage forms. Studies have investigated its compatibility with different excipients and its behavior under various physiological conditions, providing valuable insights for future pharmaceutical applications.

Looking ahead, the research community continues to investigate the full therapeutic potential of 5-Benzyloxy-pyridin-2-ylamine hydrochloride and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of its mechanism of action deepens, this compound may play a pivotal role in the next generation of small-molecule therapeutics.